Cas no 2171623-95-1 (1-(azetidin-3-yl)methylazetidine-2-carboxamide)

• Product Name: 1-(azetidin-3-yl)methylazetidine-2-carboxamide
• CAS No: 2171623-95-1
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6605845
• PubChem ID: 165522472
• Update Time: 2025-05-27

1-(azetidin-3-yl)methylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)methylazetidine-2-carboxamide
• EN300-1281829
• 1-[(azetidin-3-yl)methyl]azetidine-2-carboxamide
• 2171623-95-1

• Inchi： 1S/C8H15N3O/c9-8(12)7-1-2-11(7)5-6-3-10-4-6/h6-7,10H,1-5H2,(H2,9,12)
• InChI Key： NPVFFLGZDHTXMS-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CC1CNC1)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(azetidin-3-yl)methylazetidine-2-carboxamide

Comprehensive Overview of 1-(azetidin-3-yl)methylazetidine-2-carboxamide (CAS No. 2171623-95-1)

1-(azetidin-3-yl)methylazetidine-2-carboxamide (CAS No. 2171623-95-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique azetidine ring structure, is increasingly studied for its potential applications in drug discovery and medicinal chemistry. The presence of both azetidin-3-yl and carboxamide functional groups makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 1-(azetidin-3-yl)methylazetidine-2-carboxamide has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or GPCR modulators, which are hot topics in oncology and neurology. The compound’s structural rigidity and hydrogen-bonding capacity contribute to its high binding affinity, a property highly sought after in modern drug design.

The synthesis of 1-(azetidin-3-yl)methylazetidine-2-carboxamide often involves multi-step organic reactions, including ring-closing strategies and amide coupling. Its CAS No. 2171623-95-1 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Given the rise of AI-driven drug discovery, this compound is frequently mentioned in computational studies exploring fragment-based drug design.

From an industrial perspective, 1-(azetidin-3-yl)methylazetidine-2-carboxamide is often discussed alongside green chemistry principles, as researchers aim to optimize its synthesis with minimal environmental impact. Questions like "How to improve the yield of azetidine derivatives?" or "What are the applications of carboxamide in drug development?" reflect common user queries in scientific forums and search engines.

In summary, 1-(azetidin-3-yl)methylazetidine-2-carboxamide represents a promising candidate for advancing precision medicine and targeted therapies. Its CAS No. 2171623-95-1 ensures its traceability, while ongoing research continues to uncover its full potential in addressing unmet medical needs.